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Abstract

This technical guide provides a comprehensive overview of the AB21 protein, a novel protein identified in the common white button mushroom, Agari
biological function of AB21 remains to be elucidated, its structural homology to bacterial pore-forming toxins suggests potential avenues for future res
experimental methodologies employed in its characterization.

Introduction

AB21 is a recently characterized dimeric protein originating from Agaricus bisporus, one of the most widely consumed mushrooms globally.[1] Initial <
marking it as the first characterized member of its protein family.[1] Notably, it exhibits high thermal and pH stability.[1] The protein's structure bears a
Given its stability and unique structure, AB21 presents an intriguing subject for further investigation in fields ranging from structural biology to drug de

Genetic Origin and Protein Sequence

The AB21 protein is of fungal origin, encoded by the ab21 gene in Agaricus bisporus.[1] The coding sequence for the protein has been determined, €

Table 1: Gene and Protein Identifiers

Attribute Identifier

Organism Agaricus bisporus (White button mushroom)
UniProtKB Accession AOA384E160

PDB ID 6FPD

The full amino acid sequence of the AB21 protein, as retrieved from the UniProt database (AOA384E160), is provided below. The submitted sequenc
SSNAIDFPFAHEDVVQKTVDDVRTLSNMSAAADQGVHDVNHSSKTLAERYKDDITALAVLPPRVDEFAKSFNDILWAGRTSATHGVSRITDFVDVTVVGI\

Physicochemical and Structural Properties

The AB21 protein has been characterized as a highly stable molecule. It maintains its structural integrity over a broad pH range of 4.5 to 10.5 and ex

(1]
The three-dimensional structure of AB21 was determined by X-ray diffraction.[4] The protein exists as a dimer and folds into a distinctive rod-like heli

Table 2: Structural and Biophysical Data for AB21 Protein (PDB ID: 6FPD)
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Parameter Value

Method of Structure Determination X-RAY DIFFRACTION
Resolution 250 A

R-Value Free 0.317

R-Value Work 0.243

Total Structure Weight 22.66 kDa

Modeled Residue Count 191

Deposited Residue Count 208

Molecular Weight (Da) 22,539

Biological Function

As of the date of this guide, the biological function of the AB21 protein in Agaricus bisporus is classified as unknown.[4] Despite its structural similarit
bodies of the mushroom.[1] The lack of a defined function, coupled with its unique structural features, makes AB21 a compelling target for functional

Signaling Pathways
Currently, there is no published information detailing the involvement of the AB21 protein in any cellular signaling pathways. Its biological relevance a

Below is a logical diagram illustrating the current state of knowledge regarding the AB21 protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

experimental setup.
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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